CVFm (Cobra Venom Factor)
CVFm (Cobra Venom Factor)
CVFm (Cobra Venom Factor) is a non-toxic, complement-activating component of cobra venom. Three polypeptide chains of 627-amino acid, 379-amino acid, 252-amino acid subunits with molecular masses respectively of about 70, 50, and 30 kDa, the two large subunits being glycosylated.From Naja melanoleuca venom. A structural and functional analogue of complement component C3 which will bind factor B and is then cleaved by factor D to form a C3/C5 convertase, CVF,Bb. Its potency is probably due to insensitivity to human C3b inactivator. It is used experimentally to deplete the complement system. Field of use: It
Brand Name:
Vulcanchem
CAS No.:
308067-24-5
VCID:
VC0013089
InChI:
SMILES:
Molecular Formula:
Three polypeptide chains of 627-amino acid, 379-amino acid, 252-amino acid subunits
Molecular Weight:
~ 150 kDa
CVFm (Cobra Venom Factor)
CAS No.: 308067-24-5
Peptides
VCID: VC0013089
Molecular Formula: Three polypeptide chains of 627-amino acid, 379-amino acid, 252-amino acid subunits
Molecular Weight: ~ 150 kDa
Purity: ≥ 95% (HPLC)
| CAS No. | 308067-24-5 |
|---|---|
| Product Name | CVFm (Cobra Venom Factor) |
| Molecular Formula | Three polypeptide chains of 627-amino acid, 379-amino acid, 252-amino acid subunits |
| Molecular Weight | ~ 150 kDa |
| Appearance | Lyophilized |
| Description | CVFm (Cobra Venom Factor) is a non-toxic, complement-activating component of cobra venom. Three polypeptide chains of 627-amino acid, 379-amino acid, 252-amino acid subunits with molecular masses respectively of about 70, 50, and 30 kDa, the two large subunits being glycosylated.From Naja melanoleuca venom. A structural and functional analogue of complement component C3 which will bind factor B and is then cleaved by factor D to form a C3/C5 convertase, CVF,Bb. Its potency is probably due to insensitivity to human C3b inactivator. It is used experimentally to deplete the complement system. Field of use: It |
| Purity | ≥ 95% (HPLC) |
| Reference | - Toxicon. 2005 Sep 15;46(4):394-403. /Naja melanoleuca cobra venom contains two forms of complement-depleting factor (CVF)/. Osipov AV, Mordvintsev DY, Starkov VG, Galebskaya LV, Ryumina EV, Bel/'tyukov PP, Kozlov LV, Romanov SV, Doljansky Y, Tsetlin VI, Utkin YN. |
| Last Modified | Aug 20 2021 |
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